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Compound of Interest

Compound Name: SB-747651A

Cat. No.: B15610499 Get Quote

Application Note and Protocols for the Preparation
of SB-747651A Stock Solutions
This document provides detailed protocols for the preparation of stock solutions of SB-
747651A, a potent and selective inhibitor of Mitogen- and Stress-Activated Kinase 1 (MSK1).

These guidelines are intended for researchers, scientists, and drug development professionals.

Adherence to these protocols will ensure the accurate and reproducible preparation of SB-
747651A for in vitro and in vivo studies.

Introduction
SB-747651A is an ATP-competitive inhibitor of MSK1 with an IC50 of 11 nM.[1][2][3][4][5] It

functions by targeting the N-terminal kinase domain of MSK1.[1] MSK1 is a nuclear kinase

involved in the regulation of transcription through the phosphorylation of CREB and histone H3,

downstream of the ERK1/2 and p38α MAPK signaling pathways.[4] SB-747651A has been

shown to be a valuable tool for studying the cellular functions of MSK, demonstrating greater

selectivity compared to older inhibitors like H89 and Ro 31-8220.[4] In cellular assays, SB-
747651A effectively inhibits MSK activity at concentrations of 5-10 μM.[4][6] It is important to

note that SB-747651A can also inhibit other kinases, including PRK2, RSK1, p70S6K, and

ROCK-II, with similar potency to MSK1 at a concentration of 1 µM.[3][4]
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SB-747651A is available in different salt forms, most commonly as a dihydrochloride or

tetrahydrochloride salt. It is crucial to use the batch-specific molecular weight provided on the

product vial and Certificate of Analysis for accurate concentration calculations.

Table 1: Chemical Properties of SB-747651A Salt Forms

Property
SB-747651A
dihydrochloride

SB-747651A
tetrahydrochloride

Molecular Formula C16H22N8O.2HCl C16H22N8O.4HCl

Molecular Weight ( g/mol ) 415.32[1][3] 488.24[6]

CAS Number 1781882-72-1[1][3] 2108968-31-4[6]

Appearance White to off-white solid[2] Not specified

Purity ≥98% (HPLC)[1] 98%[6]

Solubility
SB-747651A is soluble in both aqueous solutions and organic solvents. The choice of solvent

will depend on the specific experimental requirements.

Table 2: Solubility of SB-747651A

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 20.77[1] 50[1]

For the

dihydrochloride salt.

Ultrasonic treatment

may be needed.[2]

DMSO 20.77[1] 50[1]

For the

dihydrochloride salt.

Sonication is

recommended.[3]
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Experimental Protocols
Materials and Equipment

SB-747651A (dihydrochloride or tetrahydrochloride salt)

High-purity sterile water

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of SB-747651A
dihydrochloride.

Equilibrate the Compound: Before opening, allow the vial of SB-747651A to equilibrate to

room temperature for at least 60 minutes. This prevents condensation from forming on the

compound.

Weigh the Compound: Accurately weigh out 4.15 mg of SB-747651A dihydrochloride (MW:

415.32 g/mol ) using a calibrated analytical balance.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol ) = 10 mM x 0.001 L x 415.32 g/mol = 4.1532 mg.

Dissolve the Compound: Add the weighed SB-747651A to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15610499?utm_src=pdf-body
https://www.benchchem.com/product/b15610499?utm_src=pdf-body
https://www.benchchem.com/product/b15610499?utm_src=pdf-body
https://www.benchchem.com/product/b15610499?utm_src=pdf-body
https://www.benchchem.com/product/b15610499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly. If necessary,

sonicate the solution to ensure complete dissolution.[3] Visually inspect the solution to

confirm that no solid particles remain.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, tightly

sealed vials. This will prevent degradation from repeated freeze-thaw cycles.[2]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2]

Protocol for Preparing a 10 mM Stock Solution in Water
This protocol describes the preparation of 1 mL of a 10 mM stock solution of SB-747651A
dihydrochloride.

Equilibrate the Compound: Allow the vial of SB-747651A to come to room temperature for at

least 60 minutes before opening.

Weigh the Compound: Weigh out 4.15 mg of SB-747651A dihydrochloride (MW: 415.32

g/mol ).

Dissolve the Compound: Add the weighed compound to a sterile microcentrifuge tube. Add 1

mL of high-purity sterile water.

Ensure Complete Dissolution: Cap the tube and vortex. The use of an ultrasonic water bath

may be necessary to achieve complete dissolution.[2]

Aliquot and Store: Aliquot the aqueous stock solution into single-use volumes.

Storage: Store the aqueous stock solutions at -20°C for up to one month. It is generally

recommended to prepare aqueous solutions fresh and use them on the same day whenever

possible.
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Preparation Storage & Use
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Caption: Workflow for preparing SB-747651A stock solution.
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Caption: Simplified signaling pathway of MSK1 and its inhibition by SB-747651A.

Safety Precautions
Standard laboratory safety practices should be followed when handling SB-747651A and its

solvents. This includes the use of a lab coat, safety glasses, and gloves. All handling of the

powdered compound and concentrated stock solutions should be performed in a well-ventilated
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area or a chemical fume hood. Refer to the Material Safety Data Sheet (MSDS) for complete

safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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